ArsenazoIiiGr

• CAS No.: 1688-00-4
• Molecular Formula: C3H6N4
• Synonyms: ArsenazoIiiGr

Description

Arsenazo III is a metallochromic dye known for its ability to form colored complexes with various metal ions. Its chemical name is 2,7-bis(2-arsonophenylazo)-1,8-dihydroxynaphthalene-3,6-disulfonic acid. This compound is widely used in analytical chemistry for the detection and quantification of metal ions, particularly calcium, uranium, and thorium .

Preparation Methods

Synthetic Routes and Reaction Conditions

Arsenazo III is synthesized through a multi-step process involving the diazotization of 2-aminophenylarsonic acid followed by coupling with chromotropic acid. The reaction conditions typically involve acidic media and controlled temperatures to ensure the formation of the desired azo compound .

Industrial Production Methods

In industrial settings, the production of Arsenazo III involves large-scale diazotization and coupling reactions. The process is optimized for high yield and purity, often using automated systems to control reaction parameters such as temperature, pH, and reactant concentrations .

Chemical Reactions Analysis

Types of Reactions

Arsenazo III undergoes various chemical reactions, including complexation with metal ions, oxidation, and reduction. The most notable reaction is its ability to form stable complexes with metal ions, which is the basis for its use as a metallochromic dye .

Common Reagents and Conditions

Complexation Reactions: Arsenazo III reacts with metal ions such as calcium, uranium, and thorium in slightly acidic conditions to form colored complexes.

Oxidation and Reduction: Arsenazo III can undergo oxidation and reduction reactions, although these are less commonly studied compared to its complexation reactions.

Major Products

The major products of Arsenazo III reactions are its metal complexes, which exhibit distinct colors depending on the metal ion involved. For example, the calcium-Arsenazo III complex is purple, while the uranium-Arsenazo III complex is green .

Scientific Research Applications

Arsenazo III has a wide range of applications in scientific research:

Analytical Chemistry: Used for the spectrophotometric determination of metal ions such as calcium, uranium, and thorium.

Biology: Employed to evaluate calcium transport in permeabilized cells and to detect rare earth metals in biological samples.

Medicine: Utilized in diagnostic assays to measure calcium levels in plasma and serum.

Industry: Applied in the detection of metal ions in various industrial processes, including environmental monitoring and quality control.

Mechanism of Action

Arsenazo III functions by forming colored complexes with metal ions. The mechanism involves the coordination of metal ions to the azo and hydroxyl groups of Arsenazo III, resulting in a shift in the absorption spectrum of the dye. This shift is used to quantify the concentration of metal ions in a sample .

Comparison with Similar Compounds

Similar Compounds

Chlorophosphonazo III: Another metallochromic dye used for detecting metal ions, but with different spectral properties and metal ion affinities.

Xylidyl Blue I: Used for similar applications but has a different chemical structure and reactivity.

Hydroxy Naphthol Blue Disodium Salt: Another dye used for metal ion detection, with distinct spectral characteristics.

Uniqueness of Arsenazo III

Arsenazo III is unique due to its high sensitivity and selectivity for calcium ions, making it particularly valuable in biological and medical applications. Its ability to form stable complexes with a wide range of metal ions also sets it apart from other metallochromic dyes .